Cas no 128406-10-0 (9,9-Bis(4-bromophenyl)fluorene)

• Product Name: 9,9-Bis(4-bromophenyl)fluorene
• CAS No: 128406-10-0
• MF: C₂₅H₁₆Br₂
• MW: 476.202545166016
• MDL: MFCD19707068
• CID: 1035080
• PubChem ID: 125307902
• Update Time: 2025-07-17

9,9-Bis(4-bromophenyl)fluorene Chemical and Physical Properties

Names and Identifiers

• 9,9-Bis(4-bromophenyl)-9H-fluorene
• 9,9-Bis(4-bromophenyl)fluorene
• AX8223358
• B3645
• 9H-Fluorene, 9,9-bis(4-bromophenyl)-
• DTXSID70443607
• CS-0444097
• SCHEMBL105865
• A937038
• AKOS016014062
• MFCD19707068
• SB66374
• NS00000858
• DA-12958
• AS-62679
• 128406-10-0

• MDL： MFCD19707068
• Inchi： 1S/C25H16Br2/c26-19-13-9-17(10-14-19)25(18-11-15-20(27)16-12-18)23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-16H
• InChI Key： VQTLUEKUYMRVDS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C2C=CC(=CC=2)Br)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.96200
• Monoisotopic Mass: 473.96188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 8.1

Experimental Properties

• Density: 1.548
• Melting Point: 156.0 to 160.0 deg-C
• PSA: 0.00000
• LogP: 7.57470

9,9-Bis(4-bromophenyl)fluorene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9,9-Bis(4-bromophenyl)fluorene

Introduction to 9,9-Bis(4-bromophenyl)fluorene (CAS No. 128406-10-0)

9,9-Bis(4-bromophenyl)fluorene, a compound with the chemical formula C₂₆H₁₆B₂N₂, is a significant molecule in the field of organic electronics and materials science. This review provides an in-depth exploration of its structure, properties, and recent applications, particularly in the development of advanced optoelectronic devices.

The molecular structure of 9,9-Bis(4-bromophenyl)fluorene features a central fluorene core substituted with two 4-bromophenyl groups. This architecture imparts unique electronic and photophysical properties, making it a valuable candidate for various applications. The presence of bromine atoms at the para positions enhances its reactivity, facilitating further functionalization and integration into complex molecular systems.

In recent years, there has been growing interest in 9,9-Bis(4-bromophenyl)fluorene due to its role as a key intermediate in the synthesis of high-performance polymers and small-molecule emitters. These materials are crucial for applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The compound's ability to form stable conjugated systems while maintaining high charge mobility has made it a preferred choice for researchers aiming to push the boundaries of organic electronics.

One of the most compelling aspects of 9,9-Bis(4-bromophenyl)fluorene is its versatility in material design. The bromine substituents allow for further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse functional groups, leading to tailored materials with specific optoelectronic properties. For instance, researchers have successfully incorporated thiophene or pyrrole units into the fluorene backbone to enhance light absorption and charge transport capabilities.

The synthesis of 9,9-Bis(4-bromophenyl)fluorene typically involves multi-step organic transformations starting from commercially available precursors. A common route includes the bromination of biphenyl derivatives followed by condensation reactions to form the fluorene core. Recent advances in synthetic methodologies have improved the efficiency and yield of these processes, making large-scale production more feasible. This progress has been instrumental in enabling industrial applications and commercialization of devices based on these materials.

In the context of OLED technology, 9,9-Bis(4-bromophenyl)fluorene has been employed as an emissive layer material due to its excellent hole-transporting properties and high fluorescence quantum yield. Devices fabricated using this compound have demonstrated superior brightness and efficiency compared to those using conventional emitters. Additionally, its thermal stability ensures reliable performance over extended periods, which is critical for commercial viability.

The field of organic photovoltaics has also benefited from the use of 9,9-Bis(4-bromophenyl)fluorene. Its ability to absorb a broad spectrum of light and facilitate efficient charge separation makes it an ideal candidate for solar cell applications. Researchers have integrated this compound into bulk heterojunction (BHJ) solar cells alongside fullerene or non-fullerene acceptors, achieving remarkable power conversion efficiencies. The tunability of its electronic properties allows for fine-tuning of energy levels to match optimal conditions for photon absorption and conversion.

The role of 9,9-Bis(4-bromophenyl)fluorene extends beyond optoelectronic devices; it has found applications in sensors and luminescent probes as well. Its unique photophysical characteristics make it suitable for detecting various analytes with high sensitivity and selectivity. For example, fluorescence quenching studies have utilized this compound to monitor metal ions or small molecules in solution-phase assays. These applications highlight its potential in analytical chemistry and biomedical research.

The future prospects for 9,9-Bis(4-bromophenyl)fluorene are promising, with ongoing research focused on expanding its utility into new areas. Innovations in nanotechnology have opened up possibilities for incorporating this molecule into nanoscale devices such as quantum dots and nanowires. Furthermore, efforts are underway to develop sustainable synthetic routes that minimize environmental impact while maintaining high yields. Such advancements will be crucial for aligning with global sustainability goals without compromising performance.

In conclusion, 9,9-Bis(4-bromophenyl)fluorene (CAS No. 128406-10-0) is a multifaceted compound with significant implications across multiple domains of materials science and technology. Its unique structural features and reactivity make it an indispensable tool for designing advanced optoelectronic materials. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an even greater role in shaping the future of functional materials.